2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[(3-cyclopentyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C24H22FN3O3S/c1-14-10-11-15(12-18(14)25)26-20(29)13-32-24-27-21-17-8-4-5-9-19(17)31-22(21)23(30)28(24)16-6-2-3-7-16/h4-5,8-12,16H,2-3,6-7,13H2,1H3,(H,26,29)
• InChI Key: WNNQIRYDKBXMOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4CCCC4)OC5=CC=CC=C53)F
• Molecular Formula: C24H22FN3O3S
• Molecular Weight: 451.5 g/mol

Description

2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H22FN3O3S and its molecular weight is 451.52. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis and Drug Design

Research on similar compounds, such as the investigation of crystal structures of related 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, demonstrates the importance of their conformation and intramolecular interactions, which can influence drug-receptor interactions and pharmacokinetics. Such studies can inform the design of drugs targeting specific biological pathways or enzymes (Subasri et al., 2016), (Subasri et al., 2017).

Enzyme Inhibition for Therapeutic Applications

Compounds with similar structural features have been synthesized and evaluated as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in the folate pathway critical for DNA synthesis. Such inhibitors have potential therapeutic applications in cancer and infectious diseases, demonstrating the relevance of detailed structural and functional analyses for drug development (Gangjee et al., 2008).

Antiviral Research

The structural analysis and molecular docking studies of related compounds, specifically targeting SARS-CoV-2 protease, highlight the potential antiviral applications of these molecules. Such research provides valuable insights into the design of novel antiviral agents, especially in the context of the COVID-19 pandemic (Mary et al., 2020).

Metabolic Stability in Drug Development

Investigations into the metabolic stability of similar compounds, such as phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, are critical for the development of drugs with favorable pharmacokinetic profiles. This research underscores the importance of chemical modifications to improve metabolic stability and efficacy (Stec et al., 2011).